1-(4-(Difluoromethoxy)-2-nitrophenyl)propan-2-one
Description
1-(4-(Difluoromethoxy)-2-nitrophenyl)propan-2-one is a fluorinated aromatic ketone characterized by a difluoromethoxy (-OCF₂H) group at the para position and a nitro (-NO₂) group at the ortho position of the phenyl ring. Its molecular formula is C₁₄H₁₄F₂NO₅, with an exact mass of 308.0747 g/mol (calculated) . Analytical data reveals decomposition in DMSO-d₆ during NMR analysis, producing 1-(2-nitrophenyl)propan-2-one, acetone, and CO₂, indicating instability under polar aprotic conditions . Infrared (IR) spectroscopy shows prominent peaks at 1735 cm⁻¹ (C=O stretch) and 1192 cm⁻¹ (C-O stretch), consistent with its ketone and ether functional groups .
Properties
Molecular Formula |
C10H9F2NO4 |
|---|---|
Molecular Weight |
245.18 g/mol |
IUPAC Name |
1-[4-(difluoromethoxy)-2-nitrophenyl]propan-2-one |
InChI |
InChI=1S/C10H9F2NO4/c1-6(14)4-7-2-3-8(17-10(11)12)5-9(7)13(15)16/h2-3,5,10H,4H2,1H3 |
InChI Key |
MOTMNVHGACZGCR-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CC1=C(C=C(C=C1)OC(F)F)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural and Physicochemical Comparisons
Stability and Reactivity
- Decomposition Sensitivity : Unlike 1-(2-nitrophenyl)propan-2-one , the target compound decomposes in DMSO-d₆, likely due to the electron-withdrawing nitro and difluoromethoxy groups increasing susceptibility to nucleophilic attack .
- Fluorination Effects : Replacing the nitro group with -CF₃ (as in 1-(4-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one) improves thermal stability (boiling point: 249.3°C) but reduces polar reactivity .
Q & A
Q. What are the optimal synthetic routes for 1-(4-(Difluoromethoxy)-2-nitrophenyl)propan-2-one?
The compound can be synthesized via Friedel-Crafts acylation of 4-(difluoromethoxy)-2-nitrobenzene with chloroacetone in the presence of a Lewis acid catalyst (e.g., AlCl₃). Alternative routes include halogenation of propan-2-one derivatives, as demonstrated in bromination protocols using N-bromosuccinimide (NBS) under radical conditions . Key steps involve protecting the nitro group to prevent undesired side reactions and optimizing reaction temperatures (typically 0–25°C) to enhance regioselectivity.
Q. Which spectroscopic techniques are most effective for characterizing this compound?
- NMR : ¹H/¹³C NMR identifies substituent positions via chemical shifts (e.g., nitro groups at δ 7.5–8.5 ppm for aromatic protons; difluoromethoxy CF₂ at δ 110–120 ppm in ¹⁹F NMR) .
- IR : Stretching frequencies for nitro (1520–1350 cm⁻¹) and ketone (1700–1750 cm⁻¹) groups confirm functional groups.
- Mass Spectrometry : High-resolution MS (HRMS) validates molecular weight and fragmentation patterns, distinguishing isomers .
Q. How does the difluoromethoxy group influence the compound’s physicochemical properties?
The difluoromethoxy group enhances lipophilicity (logP increases by ~0.5 compared to methoxy analogs) and metabolic stability due to reduced oxidative metabolism. Its electron-withdrawing nature also polarizes the aromatic ring, directing electrophilic substitution to specific positions .
Advanced Research Questions
Q. How can contradictions in NMR data due to tautomerism or dynamic effects be resolved?
Variable-temperature NMR (VT-NMR) and 2D techniques (e.g., NOESY, HSQC) clarify dynamic equilibria. For example, keto-enol tautomerism in propan-2-one derivatives can be suppressed by deuteration or low-temperature measurements (e.g., –40°C). Computational modeling (DFT) further predicts dominant tautomeric forms .
Q. What experimental controls are critical when studying enzyme inhibition mechanisms involving this compound?
- Negative Controls : Use structurally similar but inactive analogs (e.g., lacking the nitro group) to isolate target effects.
- Kinetic Assays : Measure IC₅₀ under varied pH/temperature to assess binding thermodynamics.
- Crystallography : Co-crystallize the compound with target enzymes (e.g., using SHELXL for refinement) to visualize binding modes .
Q. How can low yields in nucleophilic substitution steps during synthesis be addressed?
- Solvent Optimization : Polar aprotic solvents (e.g., DMF, DMSO) enhance nucleophilicity.
- Catalysis : Phase-transfer catalysts (e.g., TBAB) improve reaction rates in biphasic systems.
- Microwave Assistance : Shortens reaction times (e.g., 30 minutes vs. 12 hours) and reduces byproducts .
Comparative Analysis of Substituent Effects
| Compound | Key Substituents | Reactivity/Biological Impact | Reference |
|---|---|---|---|
| 1-(4-(Difluoromethoxy)-2-nitrophenyl)propan-2-one | Difluoromethoxy, nitro | High electrophilicity; enzyme inhibition | |
| 1-(4-Chloro-3-(fluoromethoxy)phenyl)propan-2-one | Chloro, fluoromethoxy | Moderate cytotoxicity; halogen bonding | |
| 1-(5-Chloro-2-(difluoromethoxy)phenyl)propan-2-one | Difluoromethoxy, chloro | Enhanced metabolic stability |
Methodological Recommendations
- Crystallography : Use SHELXL for high-resolution refinement, particularly for resolving disorder in difluoromethoxy groups .
- Synthetic Troubleshooting : Monitor reaction progress via TLC with UV-active plates (254 nm) for nitroaromatic intermediates.
- Data Validation : Cross-reference spectral data with computational predictions (e.g., Gaussian for IR/NMR simulations).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
